1. Home
  2. Product
  3. Chlorhexidine diacetate
Chlorhexidine diacetate Chlorhexidine diacetate A disinfectant and topical anti-infective agent used also as mouthwash to prevent oral plaque.
Brand Name: Vulcanchem
CAS No.: 56-95-1
VCID: VC20845961
InChI: InChI=1S/C22H30Cl2N10.2C2H4O2/c23-15-5-9-17(10-6-15)31-21(27)33-19(25)29-13-3-1-2-4-14-30-20(26)34-22(28)32-18-11-7-16(24)8-12-18;2*1-2(3)4/h5-12H,1-4,13-14H2,(H5,25,27,29,31,33)(H5,26,28,30,32,34);2*1H3,(H,3,4)
SMILES: CC(=O)O.CC(=O)O.C1=CC(=CC=C1NC(=NC(=NCCCCCCN=C(N)N=C(N)NC2=CC=C(C=C2)Cl)N)N)Cl
Molecular Formula: C22H30Cl2N10.2C2H4O2
C26H38Cl2N10O4
Molecular Weight: 625.5 g/mol

Chlorhexidine diacetate

CAS No.: 56-95-1

Cat. No.: VC20845961

Molecular Formula: C22H30Cl2N10.2C2H4O2
C26H38Cl2N10O4

Molecular Weight: 625.5 g/mol

* For research use only. Not for human or veterinary use.

Chlorhexidine diacetate - 56-95-1

Specification

Description A disinfectant and topical anti-infective agent used also as mouthwash to prevent oral plaque.
CAS No. 56-95-1
Molecular Formula C22H30Cl2N10.2C2H4O2
C26H38Cl2N10O4
Molecular Weight 625.5 g/mol
IUPAC Name acetic acid;(1E)-2-[6-[[amino-[(Z)-[amino-(4-chloroanilino)methylidene]amino]methylidene]amino]hexyl]-1-[amino-(4-chloroanilino)methylidene]guanidine
Standard InChI InChI=1S/C22H30Cl2N10.2C2H4O2/c23-15-5-9-17(10-6-15)31-21(27)33-19(25)29-13-3-1-2-4-14-30-20(26)34-22(28)32-18-11-7-16(24)8-12-18;2*1-2(3)4/h5-12H,1-4,13-14H2,(H5,25,27,29,31,33)(H5,26,28,30,32,34);2*1H3,(H,3,4)
Standard InChI Key WDRFFJWBUDTUCA-UHFFFAOYSA-N
Isomeric SMILES CC(=O)O.CC(=O)O.C1=CC(=CC=C1N/C(=N/C(=NCCCCCCN=C(N)/N=C(/N)\NC2=CC=C(C=C2)Cl)N)/N)Cl
SMILES CC(=O)O.CC(=O)O.C1=CC(=CC=C1NC(=NC(=NCCCCCCN=C(N)N=C(N)NC2=CC=C(C=C2)Cl)N)N)Cl
Canonical SMILES CC(=O)O.CC(=O)O.C1=CC(=CC=C1NC(=NC(=NCCCCCCN=C(N)N=C(N)NC2=CC=C(C=C2)Cl)N)N)Cl
Appearance White or almost white crystalline powder
Colorform Crystals from methanol
Solid
Melting Point 134 °C

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19